Cas no 98491-67-9 (1H-Pyrrole-3-carboxaldehyde,4-acetyl-5-methyl-)
98491-67-9 structure
Product Name:1H-Pyrrole-3-carboxaldehyde,4-acetyl-5-methyl-
CAS No:98491-67-9
MF:C8H9NO2
MW:151.162562131882
CID:801865
PubChem ID:121227522
Update Time:2025-04-19
1H-Pyrrole-3-carboxaldehyde,4-acetyl-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3-carboxaldehyde,4-acetyl-5-methyl-
- Pyrrole-3-carboxaldehyde, 4-acetyl-5-methyl- (6CI)
- 98491-67-9
- 4-Acetyl-5-methyl-1H-pyrrole-3-carbaldehyde
-
- Inchi: 1S/C8H9NO2/c1-5-8(6(2)11)7(4-10)3-9-5/h3-4,9H,1-2H3
- InChI Key: QRROAANYEHDWBC-UHFFFAOYSA-N
- SMILES: O=C(C)C1C(C=O)=CNC=1C
Computed Properties
- Exact Mass: 151.063
- Monoisotopic Mass: 151.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.9A^2
- XLogP3: 0.3
1H-Pyrrole-3-carboxaldehyde,4-acetyl-5-methyl- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
98491-67-9 (1H-Pyrrole-3-carboxaldehyde,4-acetyl-5-methyl-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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